Procaine hydrochloride

Description

Procaine hydrochloride, commonly known as Novocain, is a local anesthetic widely recognized for its use in reducing pain during medical and dental procedures . It was introduced as a safer successor to cocaine for local anesthesia . Procaine hydrochloride functions by blocking sodium influx through voltage-gated sodium channels in nerve cell membranes, which prevents the generation of action potentials and inhibits nerve signal conduction . This action results in local numbness, making it particularly useful in oral surgery and other procedures requiring regional anesthesia .

Procaine hydrochloride is an ester anesthetic that the enzyme pseudocholinesterase metabolizes in the plasma through hydrolysis into para-aminobenzoic acid (PABA), which the kidneys then excrete . Unlike some other local anesthetics like lidocaine, procaine constricts blood vessels, which helps to reduce bleeding at the surgical site . Due to its vasodilating properties, it is often administered with epinephrine, a vasoconstrictor, to enhance its effectiveness, prolong its duration, and minimize systemic absorption .

While procaine is effective as a local anesthetic, research suggests limited to no benefits for conditions such as dementia, arthritis, depression, and sexual problems when taken orally or via injection . Chemically, procaine hydrochloride is related to other ester-type anesthetics but is distinguished by its specific duration and onset of action . Although procaine is not associated with euphoria or addiction, more effective and hypoallergenic alternatives like lidocaine have reduced its use in modern practice .

• CAS No.: 51-05-8
• Product Name: Procaine hydrochloride
• Molecular Formula: C13H21ClN2O2
• Molecular Weight: 272.77 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 4-aminobenzoate;hydrochloride
• Standard InChI: InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H
• Standard InChIKey: HCBIBCJNVBAKAB-UHFFFAOYSA-N
• SMILES: CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-]
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)N.Cl
• Appearance: Powder
• Synonyms: Anuject; Geriocaine; Gerokit; Hewedolor-Procain; Hydrochloride, Procaine; Lophakomp-Procain N; Novocain; Novocaine; Pröcaine chlorhydrate Lavoisier; Procain Braun; Procain curasan; Procain Jenapharm; Procain Rödler; Procain Steigerwald; procain-loges; Procaina Serra; Procaine; Procaine Hydrochloride; Röwo Procain
• PubChem Compound: 5795
• Last Modified: Sep 13 2023